Cas no 2680780-35-0 (benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate)

• Product Name: benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate
• CAS No: 2680780-35-0
• MF: C₂₂H₁₇ClN₂O₂
• MW: 376.835584402084
• CID: 5623440
• PubChem ID: 165935596
• Update Time: 2025-10-24

benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301515
• benzyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate
• 2680780-35-0
• benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate

• Inchi： 1S/C22H17ClN2O2/c23-20-8-4-7-19(13-20)21(18-11-9-16(14-24)10-12-18)25-22(26)27-15-17-5-2-1-3-6-17/h1-13,21H,15H2,(H,25,26)
• InChI Key： UZMBITLAKKPRPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(C#N)=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.0978555g/mol
• Monoisotopic Mass: 376.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate

Comprehensive Overview of Benzyl N-(3-Chlorophenyl)(4-Cyanophenyl)Methylcarbamate (CAS No. 2680780-35-0)

Benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate (CAS No. 2680780-35-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure featuring a benzyl group, a 3-chlorophenyl moiety, and a 4-cyanophenyl unit, is widely studied for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its versatile reactivity and functional groups.

In recent years, the demand for highly functionalized carbamates like benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate has surged, driven by their utility in pharmaceutical intermediates and agrochemical formulations. The compound's CAS No. 2680780-35-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural complexity and the presence of both chloro and cyano substituents make it a valuable candidate for exploring structure-activity relationships (SAR) in drug design.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods for complex molecules. Benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate aligns with this trend, as researchers are investigating greener catalytic systems and solvent-free reactions to produce it efficiently. The compound's 4-cyanophenyl group, in particular, is a focal point for studies on hydrogen bonding and molecular recognition, which are critical in supramolecular chemistry and crystal engineering.

From an industrial perspective, the scalability of benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate synthesis is a key consideration. Optimizing reaction conditions to achieve high yields and purity is a common challenge addressed in patent literature and research papers. The compound's CAS No. 2680780-35-0 often appears in discussions about patentable intermediates, highlighting its commercial potential. Additionally, its stability under various conditions makes it a reliable candidate for long-term storage and transportation.

Another area of interest is the compound's potential role in neurological research. The carbamate functional group is known to interact with enzymes such as acetylcholinesterase, which is relevant in studies targeting neurodegenerative diseases. While benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate is not a drug itself, its derivatives could offer insights into modulating enzyme activity or designing central nervous system (CNS)-targeted therapeutics.

In material science, the cyano and chloro groups in benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate contribute to its electronic properties, making it a candidate for organic semiconductors or photovoltaic materials. Researchers are exploring its incorporation into polymer matrices to enhance charge transport or light absorption capabilities. This aligns with the growing focus on organic electronics and renewable energy solutions.

Quality control and analytical characterization of benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate are critical for ensuring its applicability in high-precision fields. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. The compound's CAS No. 2680780-35-0 serves as a unique identifier in these analytical protocols.

In summary, benzyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate (CAS No. 2680780-35-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural features, including the benzyl, 3-chlorophenyl, and 4-cyanophenyl groups, make it a valuable subject for ongoing research. As the scientific community continues to explore sustainable synthesis methods and novel applications, this compound is poised to remain a key player in innovation-driven industries.